Cas no 892774-65-1 (1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 892774-65-1
• MF: C₂₇H₂₇FN₂O₄S
• MW: 494.577689409256
• CID: 5423626
• PubChem ID: 16020746
• Update Time: 2025-05-27

1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• CHEMBL1397583
• F3411-0134
• NCGC00123709-01
• E599-0283
• HMS1867A19
• 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxyphenyl)sulfonylquinolin-4-one
• 1-benzyl-7-(diethylamino)-6-fluoro-3-((4-methoxyphenyl)sulfonyl)quinolin-4(1H)-one
• 892774-65-1
• 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one
• AKOS001925121
• 7-(Diethylamino)-6-fluoro-3-[(4-methoxyphenyl)sulfonyl]-1-(phenylmethyl)-4(1H)-quinolinone

• Inchi： 1S/C27H27FN2O4S/c1-4-29(5-2)25-16-24-22(15-23(25)28)27(31)26(18-30(24)17-19-9-7-6-8-10-19)35(32,33)21-13-11-20(34-3)12-14-21/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： BNAWRZHKICEHLM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 494.16755668g/mol
• Monoisotopic Mass: 494.16755668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.0±55.0 °C(Predicted)
• pka: 1.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

Comprehensive Overview of 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 892774-65-1)

1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one, with the CAS number 892774-65-1, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique dihydroquinolin-4-one core, which is further modified with a benzyl group, a diethylamino substituent, a fluoro atom, and a 4-methoxybenzenesulfonyl moiety. Such structural complexity makes it a subject of interest for drug discovery and material science applications.

In recent years, researchers have explored the potential of 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one in targeting specific biological pathways. Its fluoro and diethylamino groups enhance its bioavailability and binding affinity, making it a candidate for therapeutic development. The 4-methoxybenzenesulfonyl component also contributes to its stability and solubility, which are critical for formulation in drug delivery systems.

The compound's CAS No. 892774-65-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Scientists are particularly interested in its potential applications in fluorescence imaging and small-molecule inhibitors, aligning with the growing demand for precision medicine and diagnostic tools. Its structural features also make it a valuable intermediate in synthetic chemistry, enabling the creation of novel derivatives with tailored properties.

From an industrial perspective, 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one is synthesized through multi-step organic reactions, often involving sulfonylation and amination processes. These methods are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. The inclusion of a benzyl group further enhances its versatility, allowing for additional functionalization in downstream applications.

Environmental and safety considerations are also paramount when handling CAS No. 892774-65-1. While the compound is not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under standard conditions makes it suitable for long-term storage, though precautions should be taken to avoid exposure to strong oxidizing agents.

In summary, 1-benzyl-7-(diethylamino)-6-fluoro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one represents a promising compound with diverse applications in drug discovery, material science, and chemical synthesis. Its unique structural attributes and CAS No. 892774-65-1 identifier underscore its importance in contemporary research. As scientific advancements continue, this molecule is likely to play a pivotal role in developing next-generation therapeutics and functional materials.